Comment on ‘Novel nanocrystalline zinc silver antimonate (ZnAg3SbO4): an efficient & ecofriendly visible light photocatalyst with enhanced hydrogen generation’ by S. A. Mahapure, P. K. Palei, L. K. Nikam, R. P. Panmand, J. D. Ambekar, S. K. Apte and B. B. Kale, J. Mater. Chem. A, 2013, 1, 12835
Journal of Materials Chemistry A Pub Date: 2014-05-23 DOI: 10.1039/C3TA15434C
Abstract
A few points of scientific importance regarding the XRD data interpretation of the recently reported novel ZnAg3SbO4 are raised in this comment. The formation of AgCl (along with some impurities originating from Zn and/or Sb) rather than ZnAg3SbO4 is proved after comparison of the reported XRD pattern in the original paper and the simulated XRD pattern of AgCl in this comment.
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